molecular formula C34H30K2MgN4O4 B8821244 MG(II) Protoporphyrin IX dipotassium salt CAS No. 35979-27-2

MG(II) Protoporphyrin IX dipotassium salt

Cat. No. B8821244
CAS RN: 35979-27-2
M. Wt: 661.1 g/mol
InChI Key: NYJPAJDQEZYDDM-UHFFFAOYSA-J
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Description

MG(II) Protoporphyrin IX dipotassium salt is a useful research compound. Its molecular formula is C34H30K2MgN4O4 and its molecular weight is 661.1 g/mol. The purity is usually 95%.
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properties

CAS RN

35979-27-2

Product Name

MG(II) Protoporphyrin IX dipotassium salt

Molecular Formula

C34H30K2MgN4O4

Molecular Weight

661.1 g/mol

IUPAC Name

magnesium;dipotassium;3-[18-(2-carboxylatoethyl)-8,13-bis(ethenyl)-3,7,12,17-tetramethylporphyrin-21,23-diid-2-yl]propanoate

InChI

InChI=1S/C34H34N4O4.2K.Mg/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;;/h7-8,13-16H,1-2,9-12H2,3-6H3,(H4,35,36,37,38,39,40,41,42);;;/q;2*+1;+2/p-4

InChI Key

NYJPAJDQEZYDDM-UHFFFAOYSA-J

Canonical SMILES

CC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].[Mg+2].[K+].[K+]

Origin of Product

United States

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